Cas no 51110-26-0 (2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester)

51110-26-0 structure
Product name:2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
- ethyl 2-isothiocyanato-5-phenylpenta-2,4-dienoate
- DTXSID50789656
- 51110-26-0
-
- Inchi: InChI=1S/C14H13NO2S/c1-2-17-14(16)13(15-11-18)10-6-9-12-7-4-3-5-8-12/h3-10H,2H2,1H3/b9-6+,13-10+
- InChI Key: HZEYOILHDSDJLS-DEKJKZHBSA-N
- SMILES: N(/C(=C/C=C/C1C=CC=CC=1)/C(OCC)=O)=C=S
Computed Properties
- Exact Mass: 259.06679
- Monoisotopic Mass: 259.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4.8
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- PSA: 38.66
2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester Related Literature
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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